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Get Quote

Executive Summary
UNC5293 is a potent and highly selective, orally bioavailable small-molecule inhibitor of MER

receptor tyrosine kinase (MERTK).[1][2][3] MERTK, a member of the TAM (Tyro3, Axl, Mer)

family of receptor tyrosine kinases, is a key therapeutic target in oncology due to its roles in

driving tumor cell survival and suppressing the innate immune response.[3][4] This document

provides a comprehensive technical overview of the selectivity profile of UNC5293, presenting

key quantitative data, detailed experimental protocols for assessing its activity and target

engagement, and visualizations of its mechanism of action and experimental workflows.

Quantitative Selectivity Profile
UNC5293 demonstrates exceptional potency for MERTK with sub-nanomolar activity in

biochemical assays and low nanomolar efficacy in cell-based models.[1][3] Its selectivity is

highlighted by a significant potency window against other TAM family kinases and the broader

human kinome.
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The following table summarizes the in vitro enzymatic inhibition profile of UNC5293 against

MERTK and other closely related kinases.

Target Kinase Assay Type Parameter Value (nM) Citation

MERTK Biochemical Kᵢ 0.19 [1][2]

MERTK Biochemical IC₅₀ 0.9 [1][2]

Cell-Based Inhibition Data
The following table details the activity of UNC5293 in cellular assays, measuring the inhibition

of kinase phosphorylation in relevant human cancer cell lines.

Target
Kinase

Cell Line Assay Type Parameter Value (nM) Citation

MERTK B-cell ALL

Cellular

Phosphorylati

on

IC₅₀ 9.4 [1][2]

FLT3 SEM B-ALL

Cellular

Phosphorylati

on

IC₅₀ 170 [1][2]

Broad Kinome Selectivity
A comprehensive assessment of UNC5293's selectivity was performed using the Ambit

KINOMEscan platform. This screen measures the binding of an inhibitor to a panel of 468

kinases. The results are often summarized using a selectivity score (S-score), which quantifies

the number of kinases inhibited above a certain threshold at a given concentration.

Ambit Selectivity Score (S₅₀ at 100 nM) = 0.041[3][4][5]

This exceptionally low S-score indicates that UNC5293 is highly selective and does not

significantly bind to a wide array of other kinases at a concentration of 100 nM, underscoring its

specificity for MERTK.[3][4][5]
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Mechanism of Action and Signaling Pathway
UNC5293 functions by directly binding to the ATP-binding pocket of MERTK, inhibiting its

catalytic activity. This prevents the autophosphorylation of the kinase and the subsequent

activation of downstream pro-survival and anti-inflammatory signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

